Cas no 1214900-52-3 (3-Chloro-5-hydroxyphenylboronic acid)

• Product Name: 3-Chloro-5-hydroxyphenylboronic acid
• CAS No: 1214900-52-3
• MF: C₆H₆BClO₃
• MW: 172.374041080475
• MDL: MFCD15143456
• CID: 835970
• PubChem ID: 53216311
• Update Time: 2025-04-19

3-Chloro-5-hydroxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-hydroxybenzeneboronic acid
• (3-Chloro-5-hydroxyphenyl)boronic acid
• 3-CHLORO-5-HYDROXYPHENYLBORONIC ACID
• BNQINYYEZBLUKO-UHFFFAOYSA-N
• AB70644
• X1659
• Boronic acid, B-(3-chloro-5-hydroxyphenyl)-
• 1214900-52-3
• DTXSID40681559
• AKOS006332977
• DS-14253
• CS-0043765
• MFCD15143456
• DB-356994
• EN300-2566327
• (3-Chloro-5-hydroxyphenyl)boronicacid
• SY278146
• SCHEMBL2144215
• N12674
• 3-Chloro-5-hydroxyphenylboronic acid

• MDL： MFCD15143456
• Inchi： 1S/C6H6BClO3/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3,9-11H
• InChI Key： BNQINYYEZBLUKO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(B(O)O)C=1)O

Computed Properties

• Exact Mass: 172.01000
• Monoisotopic Mass: 172.0098519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7

Experimental Properties

• PSA: 60.69000
• LogP: -0.27460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols